4-Fluoro-2-(4-methylpiperazin-1-yl)benzo[d]thiazole hydrochloride

• IUPAC Name: 4-fluoro-2-(4-methylpiperazin-1-yl)-1,3-benzothiazole;hydrochloride
• InChI: InChI=1S/C12H14FN3S.ClH/c1-15-5-7-16(8-6-15)12-14-11-9(13)3-2-4-10(11)17-12;/h2-4H,5-8H2,1H3;1H
• InChI Key: KRZVXUCDUBCWRE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC3=C(C=CC=C3S2)F.Cl
• Molecular Formula: C12H15ClFN3S
• Molecular Weight: 287.78 g/mol

Description

“4-Fluoro-2-(4-methylpiperazin-1-yl)benzo[d]thiazole hydrochloride” is a derivative of benzothiazole. Benzothiazole derivatives have been found to exhibit a wide range of biological activities, including anti-tubercular properties. They have been synthesized through various synthetic pathways, including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Synthesis Analysis

Benzothiazole derivatives, such as “4-Fluoro-2-(4-methylpiperazin-1-yl)benzo[d]thiazole hydrochloride”, can be synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The molecular structure of “4-Fluoro-2-(4-methylpiperazin-1-yl)benzo[d]thiazole hydrochloride” can be analyzed based on IR, 1H, 13C NMR, and mass spectral data. The structure-activity relationships of new benzothiazole derivatives have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “4-Fluoro-2-(4-methylpiperazin-1-yl)benzo[d]thiazole hydrochloride” include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Fluoro-2-(4-methylpiperazin-1-yl)benzo[d]thiazole hydrochloride” can be determined by analyzing their C, H, and N composition. The emission characteristics of benzothiazole derivatives are very sensitive to the micro-environment.

Scientific Research Applications

Anti-Inflammatory Properties

Background: Inflammation is a protective response by the body against harmful agents. However, unresolved inflammation can lead to tissue damage and loss of function. .

Research Findings:

• LQFM182 , a new piperazine compound, exhibits anti-inflammatory effects:
  • .

Future Directions

The future directions for the research on “4-Fluoro-2-(4-methylpiperazin-1-yl)benzo[d]thiazole hydrochloride” could involve further exploration of its biological activities, optimization of its synthesis process, and investigation of its potential applications in medical and pharmaceutical fields.

Mechanism of Action

Target of Action

Compounds with similar structures, such as benzimidazole derivatives, have been found to inhibit urease enzymes . Urease is an enzyme that plays a crucial role in the survival and colonization of highly pathogenic bacteria .

Mode of Action

It can be inferred from similar compounds that it may inhibit the activity of urease enzymes . This inhibition could potentially prevent the colonization and survival of certain pathogenic bacteria .

Biochemical Pathways

Based on its potential urease inhibitory activity, it can be inferred that it may affect the urea cycle, a critical biochemical pathway in nitrogen metabolism .

Result of Action

Based on its potential urease inhibitory activity, it can be inferred that it may prevent the survival and colonization of certain pathogenic bacteria .